3-{[(4-fluorophenyl)amino]sulfonyl}-N-phenylbenzamide

• IUPAC Name: 3-[(4-fluorophenyl)sulfamoyl]-N-phenylbenzamide
• InChI: InChI=1S/C19H15FN2O3S/c20-15-9-11-17(12-10-15)22-26(24,25)18-8-4-5-14(13-18)19(23)21-16-6-2-1-3-7-16/h1-13,22H,(H,21,23)
• InChI Key: JPYGESYJHMGCRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H15FN2O3S
• Molecular Weight: 370.4 g/mol

Description

3-{[(4-fluorophenyl)amino]sulfonyl}-N-phenylbenzamide is a chemical compound that belongs to the class of sulfonamides. It is commonly known as FABS and has been used extensively in scientific research due to its unique properties. FABS is a white crystalline solid that is soluble in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Mechanism of Action

FABS inhibits the activity of CAIX by binding to its active site. CAIX is an enzyme that catalyzes the conversion of carbon dioxide to bicarbonate and protons. This reaction plays an important role in regulating the pH of cancer cells, which is essential for their survival and growth. By inhibiting the activity of CAIX, FABS disrupts the pH regulation of cancer cells, leading to their death.
Biochemical and Physiological Effects:
FABS has been shown to have several biochemical and physiological effects. It inhibits the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism. FABS also inhibits the migration and invasion of cancer cells, which is essential for their metastasis. Additionally, FABS has been shown to inhibit the formation of new blood vessels, which is essential for the growth and survival of cancer cells.

Advantages and Limitations for Lab Experiments

FABS has several advantages for lab experiments. It is a potent inhibitor of CAIX, which makes it a valuable tool for studying the role of CAIX in cancer progression. FABS is also highly specific for CAIX, which minimizes the off-target effects. However, FABS has some limitations as well. It is not very soluble in water, which makes it difficult to use in aqueous solutions. Additionally, FABS has a relatively short half-life, which limits its effectiveness in vivo.

Future Directions

There are several future directions for the use of FABS in scientific research. One direction is to study the effectiveness of FABS in combination with other cancer therapies like chemotherapy and radiation therapy. Another direction is to develop more potent and selective inhibitors of CAIX based on the structure of FABS. Additionally, FABS can be used to study the role of CAIX in other diseases like osteoporosis and glaucoma.

Synthesis Methods

The synthesis of FABS involves the reaction of 4-fluoroaniline with benzenesulfonyl chloride in the presence of a base like triethylamine. The resulting product is then reacted with N-phenylbenzamide in the presence of a coupling reagent like 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) to yield FABS. The overall yield of this reaction is around 60%.

Scientific Research Applications

FABS has been used extensively in scientific research due to its unique properties. It is a potent inhibitor of carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. FABS has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been used as a tool to study the role of CAIX in cancer progression and metastasis.